Cas no 2060061-29-0 (1-methyl-5-{4-methyl-7-oxabicyclo4.1.0heptan-1-yl}-1H-pyrazole)

• Product Name: 1-methyl-5-{4-methyl-7-oxabicyclo4.1.0heptan-1-yl}-1H-pyrazole
• CAS No: 2060061-29-0
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD30501273
• CID: 5183540
• PubChem ID: 137703753
• Update Time: 2025-07-10

1-methyl-5-{4-methyl-7-oxabicyclo4.1.0heptan-1-yl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-methyl-5-(4-methyl-7-oxabicyclo[4.1.0]hept-1-yl)-
• 1-methyl-5-{4-methyl-7-oxabicyclo4.1.0heptan-1-yl}-1H-pyrazole

• MDL： MFCD30501273
• Inchi： 1S/C11H16N2O/c1-8-3-5-11(10(7-8)14-11)9-4-6-12-13(9)2/h4,6,8,10H,3,5,7H2,1-2H3
• InChI Key： ONZJONIQHGYJFS-UHFFFAOYSA-N
• SMILES： N1(C)C(C23C(O2)CC(C)CC3)=CC=N1

Additional information on 1-methyl-5-{4-methyl-7-oxabicyclo4.1.0heptan-1-yl}-1H-pyrazole

Introduction to 1-methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole (CAS No. 2060061-29-0)

1-methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole, identified by its CAS number CAS No. 2060061-29-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, making it a subject of interest for potential applications in medicinal chemistry and drug discovery.

The molecular structure of 1-methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole incorporates a pyrazole core, which is a six-membered aromatic ring containing two nitrogen atoms. This core is functionalized with a bicyclic side chain, specifically a 4-methyl-7-oxabicyclo[4.1.0]heptane moiety, which contributes to the compound's distinct chemical properties and reactivity. The presence of both methyl and oxygen substituents in the bicyclic structure enhances its potential as a pharmacophore in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological properties. Pyrazole derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The structural features of 1-methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole make it an attractive candidate for further investigation in these contexts.

One of the key aspects that make this compound noteworthy is its ability to interact with biological targets in a selective manner. The pyrazole core and the bicyclic side chain provide multiple sites for binding to biological receptors and enzymes, which can be exploited to develop drugs with high specificity and efficacy. Researchers have been exploring the potential of such compounds to modulate signaling pathways involved in various diseases, including cancer and inflammatory disorders.

The synthesis of 1-methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole presents both challenges and opportunities for chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the desired molecular framework efficiently.

Recent studies have highlighted the importance of understanding the conformational dynamics of such complex molecules. Computational methods, including molecular modeling and quantum mechanics calculations, have been instrumental in predicting the behavior of 1-methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole in different environments. These studies have provided valuable insights into its interactions with biological targets and have guided the optimization of its pharmacological properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and materials with specialized functions. The versatility of 1-methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole underscores its importance as a building block in synthetic chemistry.

In conclusion, 1-methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-y}-lH-pyrazole (CAS No. 206006129) represents a significant advancement in the field of heterocyclic chemistry. Its complex structure, combined with its potential pharmacological properties, makes it a promising candidate for further research and development. As our understanding of its chemical behavior continues to grow, new applications for this compound are likely to emerge, contributing to advancements in medicine, materials science, and other related fields.